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Compound of Interest

Compound Name: Tfmb-R-2-HG

Cat. No.: B10769821

Get Quote

Part 1: Executive Summary & Core Directive
Tfmb-R-2-HG (Trifluoromethylbenzyl-(R)-2-hydroxyglutarate) is a specialized, cell-permeable

pro-drug designed to deliver the oncometabolite (R)-2-hydroxyglutarate (R-2-HG) directly into

living cells.

While endogenous R-2-HG is produced by neomorphic mutations in Isocitrate Dehydrogenase

(IDH1/2), studying its isolated effects without the confounding variables of the mutant enzyme

requires a clean delivery system. Tfmb-R-2-HG serves this purpose. Unlike the polar 2-HG

molecule, which cannot passively cross the plasma membrane, the Tfmb-ester modification

confers lipophilicity, allowing rapid cellular entry. Once cytosolic, intracellular esterases cleave

the masking group, releasing the active oncometabolite to inhibit

-ketoglutarate (

-KG) dependent dioxygenases.

Strategic Utility: This compound is the "Gold Standard" probe for validating the sufficiency of R-

2-HG in driving leukemic transformation, specifically by blocking cellular differentiation through

epigenetic remodeling (TET2 inhibition).
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Part 2: Chemical & Pharmacological Basis
Structural Identity & Mechanism of Delivery
Tfmb-R-2-HG is chemically defined as the 3-(trifluoromethyl)benzyl ester of (R)-2-

hydroxyglutarate. Commercially, it is often supplied as the ester of the 2-HG lactone

(tetrahydro-5-oxo-2-furancarboxylic acid) to enhance stability and shelf-life.

Chemical Formula:

[1][2]

Molecular Weight: 288.22 g/mol [1][3][4]

Solubility: Soluble in DMSO (>30 mg/mL).

The "Trojan Horse" Mechanism:

Entry: The hydrophobic trifluoromethylbenzyl (Tfmb) group facilitates passive diffusion

across the lipid bilayer.

Activation: Ubiquitous intracellular esterases hydrolyze the ester bond. If the molecule is in

the lactone form, physiological pH and hydrolases open the ring.

Accumulation: The resulting charged (R)-2-HG is trapped within the cell, accumulating to

millimolar concentrations that mimic the IDH-mutant state.

The Enantiomer Paradox (Critical Insight)
Researchers must exercise rigorous control over enantiomer selection.

Tfmb-R-2-HG: Mimics the product of IDH1/2 mutations.[5] It promotes leukemogenesis and

blocks differentiation.[6][7]

Tfmb-S-2-HG: The (S)-enantiomer is a more potent inhibitor of TET2 in cell-free assays but

fails to promote transformation in many cellular models.

Reasoning: (S)-2-HG potently inhibits EglN (PHD2), leading to HIF-1
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stabilization, which can act as a tumor suppressor in certain myeloid contexts. (R)-2-HG
has a weaker effect on EglN, allowing the TET2-driven epigenetic blockade to dominate
the phenotype [1, 5].

Part 3: Mechanistic Action & Signaling Pathways
The primary target of the released R-2-HG is the superfamily of

-KG-dependent dioxygenases. R-2-HG acts as a competitive antagonist to the co-substrate

-KG.[1][2][8]

Key Targets
TET2 (Ten-Eleven Translocation 2):

Normal Function: Converts 5-methylcytosine (5mC) to 5-hydroxymethylcytosine (5hmC),

facilitating DNA demethylation.

Inhibition Effect:[9][10][11][12][13] R-2-HG accumulation leads to global DNA

hypermethylation, silencing differentiation genes.

JmjC Histone Demethylases (KDMs):

Normal Function: Remove methyl groups from histone tails (e.g., H3K4, H3K9, H3K27).

Inhibition Effect:[9][10][11][12][13] Alters chromatin accessibility, locking cells in a stem-like

state.

Pathway Visualization
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Caption: The mechanistic cascade of Tfmb-R-2-HG. Note the competitive inhibition of

TET2/KDM leading to the oncogenic phenotype.

Part 4: Experimental Protocols
Preparation and Handling

Reconstitution: Dissolve Tfmb-R-2-HG powder in high-quality anhydrous DMSO to a stock

concentration of 50-100 mM.
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Storage: Aliquot immediately. Store at -80°C. Avoid freeze-thaw cycles as the ester bond is

moisture-sensitive.

Working Solution: Dilute directly into culture media immediately prior to use. Do not store

pre-diluted media.

Cellular Differentiation Assay (TF-1 Erythroleukemia
Model)
This is the gold-standard assay to verify the functional activity of Tfmb-R-2-HG [1].

Objective: Demonstrate that Tfmb-R-2-HG induces cytokine independence and blocks

erythropoietin (EPO)-induced differentiation.[5][14]

Workflow:

Cell Culture: Maintain TF-1 cells in RPMI-1640 + 10% FBS + GM-CSF (2 ng/mL).

Treatment Phase (Long-term):

Seed cells at

cells/mL.

Treat with Tfmb-R-2-HG (200 - 500 µM) vs. DMSO control.

Refresh media and drug every 2-3 days.

Note: R-2-HG accumulation is reversible; continuous exposure is required for 14-21 days

to observe epigenetic reprogramming.

Differentiation Trigger:

Wash cells 3x with PBS to remove GM-CSF.

Resuspend in media containing EPO (2 units/mL) instead of GM-CSF.

Readout:
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Flow Cytometry: Measure surface marker CD235a (Glycophorin A).

Morphology: Benzidine staining for hemoglobinization.

Expectation: DMSO controls will differentiate (High CD235a, Red pellets). Tfmb-R-2-HG
treated cells will remain undifferentiated (Low CD235a, White pellets).

Validation of Intracellular Accumulation (LC-MS/MS)
Do not assume uptake; verify it.

Harvest: Collect

cells after 24h treatment.

Quench: Wash rapidly with ice-cold PBS; lyse in 80% Methanol (-80°C) containing internal

standard (e.g.,

-2-HG).

Analysis: Perform targeted LC-MS/MS (MRM mode) for 2-HG.

Differentiation: Ensure your chromatography separates R- and S-2-HG (e.g., using a chiral

column or derivatization with DATAN).

Target Level: Effective intracellular concentrations should reach 1–10 mM.

Part 5: Data Presentation & Interpretation[15]
Comparative Activity Profile
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Feature
Endogenous R-2-
HG

Tfmb-R-2-HG Octyl-R-2-HG

Source IDH Mutation Synthetic Pro-drug Synthetic Pro-drug

Permeability Negligible High Moderate/High

Stability Metabolic turnover Esterase-dependent Esterase-dependent

Primary Utility Disease Marker
Cellular

Reprogramming
General Metabolism

TET2 IC50 ~10-50 mM (Cellular) ~300 µM (Applied) Varies

Troubleshooting & Controls
Toxicity: If significant apoptosis occurs >1 mM, reduce concentration. The Tfmb byproduct

(benzyl alcohol derivative) can be toxic at high doses.

Control Compound: Always run Tfmb-S-2-HG in parallel. If the S-enantiomer produces the

same phenotype, the effect may be off-target (e.g., pH change or toxicity) rather than specific

oncometabolite signaling.

Experimental Workflow Diagram
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Caption: Step-by-step protocol for assessing the blockade of differentiation in erythroleukemia

cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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